![molecular formula C17H16N2O3 B7583996 Methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate](/img/structure/B7583996.png)
Methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate, also known as MDIPC, is a chemical compound that has been studied for its potential use in scientific research. MDIPC belongs to the class of pyridine-based compounds and has been shown to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of Methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate is not fully understood, but it is believed to act as a modulator of the cholinergic system. It has been shown to increase acetylcholine levels in the brain, which can enhance cognitive function. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase acetylcholine levels in the brain, which can enhance cognitive function. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects. Additionally, this compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate in lab experiments is its potential neuroprotective effects. It has been shown to protect against oxidative stress and inflammation, which are important factors in neurodegenerative diseases. Additionally, this compound has been shown to enhance cognitive function, which may be useful in studying learning and memory. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may make it difficult to use in certain assays.
Future Directions
There are several future directions for research on Methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate. One area of research could be to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another area of research could be to investigate its mechanism of action in more detail. Additionally, further studies could be conducted to investigate its potential use in enhancing cognitive function.
Synthesis Methods
The synthesis of Methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate involves a multi-step process that requires the use of various reagents and solvents. The starting material for the synthesis is 2-acetylpyridine, which is reacted with methylamine to form the corresponding imine. The imine is then reduced with sodium borohydride to give the corresponding amine. The amine is then reacted with 6-methyl-2,3-dihydroindole-1-carbonyl chloride to form this compound.
Scientific Research Applications
Methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and can enhance cognitive function. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.
Properties
IUPAC Name |
methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3/c1-11-3-4-12-6-8-19(15(12)9-11)16(20)13-5-7-18-14(10-13)17(21)22-2/h3-5,7,9-10H,6,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQHLOXPXIRGBGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(CCN2C(=O)C3=CC(=NC=C3)C(=O)OC)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.